Cas no 1339379-03-1 (4-Bromo-3-fluoro-5-sulfamoylbenzoic acid)

• Product Name: 4-Bromo-3-fluoro-5-sulfamoylbenzoic acid
• CAS No: 1339379-03-1
• MF: C₇H₅BrFNO₄S
• MW: 298.086303472519
• MDL: MFCD18897587
• CID: 5605504
• PubChem ID: 63841469
• Update Time: 2025-06-08

4-Bromo-3-fluoro-5-sulfamoylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 1339379-03-1
• 4-bromo-3-fluoro-5-sulfamoylbenzoic acid
• AKOS013154560
• EN300-9237591
• 4-Bromo-3-fluoro-5-sulfamoylbenzoic acid

• MDL： MFCD18897587
• Inchi： 1S/C7H5BrFNO4S/c8-6-4(9)1-3(7(11)12)2-5(6)15(10,13)14/h1-2H,(H,11,12)(H2,10,13,14)
• InChI Key： MVWMXVJSUVSFIS-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C(=O)O)C=C1S(N)(=O)=O)F

Computed Properties

• Exact Mass: 296.91067g/mol
• Monoisotopic Mass: 296.91067g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 106Ų

Additional information on 4-Bromo-3-fluoro-5-sulfamoylbenzoic acid

Research Briefing on 4-Bromo-3-fluoro-5-sulfamoylbenzoic acid (CAS: 1339379-03-1) in Chemical Biology and Pharmaceutical Applications

4-Bromo-3-fluoro-5-sulfamoylbenzoic acid (CAS: 1339379-03-1) is a sulfonamide derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its bromo-fluoro substitution pattern and sulfamoyl functional group, serves as a key intermediate in the synthesis of bioactive molecules, particularly those targeting carbonic anhydrases (CAs) and other metalloenzymes. Recent studies have explored its utility in drug discovery, chemical probes, and as a building block for novel therapeutic agents.

Recent research has focused on the structural optimization of 4-Bromo-3-fluoro-5-sulfamoylbenzoic acid to enhance its binding affinity and selectivity toward specific CA isoforms. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory activity against CA IX and XII, isoforms overexpressed in hypoxic tumors. The study employed X-ray crystallography and molecular docking to elucidate the binding modes, revealing critical interactions with the zinc ion and hydrophobic residues in the active site. These findings underscore the potential of this scaffold in developing targeted anticancer therapies.

In addition to its role in CA inhibition, 4-Bromo-3-fluoro-5-sulfamoylbenzoic acid has been investigated as a precursor for radiopharmaceuticals. A 2024 study in Nuclear Medicine and Biology reported the successful radiolabeling of this compound with fluorine-18, yielding a PET tracer for imaging CA expression in vivo. The tracer demonstrated favorable pharmacokinetics and tumor uptake in preclinical models, highlighting its potential for non-invasive diagnosis and monitoring of CA-related pathologies.

The synthetic versatility of 4-Bromo-3-fluoro-5-sulfamoylbenzoic acid has also been exploited in fragment-based drug discovery (FBDD). Researchers have utilized its sulfamoyl group as a "warhead" to design covalent inhibitors of disease-relevant proteins. For instance, a 2023 ACS Chemical Biology paper described its incorporation into a library of fragments targeting SARS-CoV-2 main protease (M^pro), leading to the identification of lead compounds with sub-micromolar potency.

Despite these advancements, challenges remain in optimizing the physicochemical properties of derivatives derived from this scaffold. Recent computational studies, such as those published in Journal of Chemical Information and Modeling (2024), have employed machine learning models to predict the solubility and membrane permeability of sulfonamide analogs, providing valuable insights for future structural modifications.

In conclusion, 4-Bromo-3-fluoro-5-sulfamoylbenzoic acid (CAS: 1339379-03-1) represents a promising scaffold with multifaceted applications in drug discovery and chemical biology. Ongoing research continues to unveil its potential in targeting metalloenzymes, imaging probes, and covalent inhibitors, positioning it as a valuable tool for addressing unmet medical needs.